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Compound of Interest

Compound Name: Calamenene

Cat. No.: B1233964 Get Quote

An In-depth Technical Guide to Calamenene
This technical guide provides a comprehensive overview of Calamenene, a sesquiterpenoid of

interest to researchers, scientists, and drug development professionals. This document details

its chemical identity, physicochemical properties, natural occurrence, synthesis protocols, and

biological activities, with a focus on its antimicrobial and anti-inflammatory mechanisms.

Chemical Identity and Physicochemical Properties
Calamenene is a bicyclic sesquiterpenoid with the molecular formula C₁₅H₂₂.[1][2][3][4] It

exists as several stereoisomers, with the cis and trans forms being common. The specific CAS

Registry Number can vary depending on the isomeric form. For the mixed isomers, a common

CAS number is 6617-49-8, while specific stereoisomers like (1S,4S)-calamenene have the

CAS number 483-77-2.[1][2][3][4]

Physicochemical Data Summary
A summary of the key physicochemical properties of Calamenene is presented in Table 1. This

data is essential for understanding its behavior in various experimental and biological systems.
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Property Value Source(s)

Molecular Formula C₁₅H₂₂ [1][2][3][4]

Molecular Weight 202.33 g/mol [1][4]

CAS Number (mixed isomers) 6617-49-8 [3]

CAS Number ((1S,4S)-cis-

Calamenene)
483-77-2 [1][2][4]

CAS Number ((Z)-

Calamenene)
72937-55-4 [5][6]

Boiling Point
110-115 °C at 10 Torr; ~285 °C

at 760 mmHg
[2][6]

Density ~0.9334 g/cm³ at 20 °C [2]

logP (Octanol/Water Partition

Coefficient)
5.1 - 6.227 (estimated) [4][6]

Water Solubility
0.1962 mg/L at 25 °C

(estimated)
[6]

Appearance Colorless to light yellow liquid N/A

Odor Aromatic, herbaceous, spicy N/A

Natural Occurrence
Calamenene is a constituent of the essential oils of numerous plants. It is notably found in

species of the Croton and Calamintha genera.[1] For instance, it has been identified in the

essential oil of Croton cajucara. The foliage of Cupressus bakeri is also a rich natural source of

cis-calamenene, with concentrations reported to be between 2.1% and 9.1% of the total

volatile profile.[1] Other reported natural sources include allspice, common oregano, rosemary,

cloves, guava, and sweet basil.

Experimental Protocols
Extraction from Natural Sources
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A common method for obtaining Calamenene from plant material is through hydrodistillation to

extract the essential oil, followed by purification steps to isolate the compound.[1]

Total Synthesis of (-)-Calamenene
A synthetic route to (-)-Calamenene has been reported starting from l-menthone.[1][7] The key

steps are outlined below:

Allylation of l-menthone: l-menthone is allylated using lithium diisopropylamide (LDA) and an

appropriate allyl halide.

Grignard Reaction: The resulting ketone undergoes a Grignard reaction with

methallylmagnesium chloride to yield an intermediate alcohol.[1]

Ring-Closing Metathesis (RCM): The diene alcohol is then treated with Grubbs' catalyst to

facilitate a ring-closing metathesis reaction, forming the bicyclic core of Calamenene.[1]

Dehydration: The final step involves the dehydration of the alcohol to yield Calamenene.[7]

A detailed experimental procedure for a similar synthesis is as follows: A solution of the

intermediate alcohol (100 mg, 0.45 mmol) in pyridine (5 mL) is treated with POCl₃ (0.084 mL,

2.0 eq.) at room temperature overnight. Water is then added, and the mixture is extracted with

ether. The organic layer is subsequently washed with 1M HCl and brine, dried over MgSO₄,

and evaporated. The resulting residue is purified by silica gel column chromatography (hexane-

EtOAc, 0-20%) to afford (-)-calamenene.[7]

Biological Activity and Signaling Pathways
Calamenene has demonstrated a range of biological activities, with its antimicrobial and anti-

inflammatory properties being of significant interest.

Antimicrobial Activity
Terpenoids, including Calamenene, are known to exert their antimicrobial effects primarily

through the disruption of the bacterial cell membrane.[8][9] Their lipophilic nature allows them

to partition into the lipid bilayer of the cell membrane, leading to a loss of membrane integrity

and function.[8][9] This disruption can result in the leakage of intracellular components and

ultimately lead to cell death.[8][9]
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Antimicrobial Mechanism of Calamenene

Anti-inflammatory Activity
Several sesquiterpenes have been shown to exert anti-inflammatory effects by modulating the

NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. This

pathway is a central regulator of the inflammatory response. It is hypothesized that

Calamenene may follow a similar mechanism. In this proposed pathway, an inflammatory

stimulus (like LPS) activates the IKK complex, which then phosphorylates IκBα. This

phosphorylation targets IκBα for ubiquitination and subsequent degradation, releasing NF-κB to

translocate to the nucleus and induce the transcription of pro-inflammatory genes.

Calamenene may inhibit this pathway, potentially by preventing the degradation of IκBα,

thereby sequestering NF-κB in the cytoplasm and reducing the inflammatory response.
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Proposed Anti-inflammatory Mechanism of Calamenene via NF-κB Pathway Inhibition
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Conclusion
Calamenene is a naturally occurring sesquiterpenoid with well-defined chemical and physical

properties. Its presence in various medicinal plants corresponds with its observed biological

activities, including antimicrobial and anti-inflammatory effects. The outlined synthesis protocols

provide a basis for further research and development of Calamenene and its derivatives for

potential therapeutic applications. The proposed mechanisms of action, centered on cell

membrane disruption and modulation of the NF-κB pathway, offer a framework for future

investigations into its pharmacological potential. This guide serves as a foundational resource

for scientists and researchers in the fields of natural product chemistry, pharmacology, and

drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1233964#calamenene-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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